![molecular formula C21H27N5O2 B2364803 3-(2-methoxyphenyl)-2,5-dimethyl-N-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 902041-09-2](/img/structure/B2364803.png)
3-(2-methoxyphenyl)-2,5-dimethyl-N-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
3-(2-methoxyphenyl)-2,5-dimethyl-N-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
A study described a regioselective synthesis approach for pyrazolo[1,5-a]pyrimidine analogs, highlighting a facile and environmentally friendly route. This synthesis, conducted under ultrasound irradiation in aqueous media, emphasized the chemical versatility and potential of pyrazolo[1,5-a]pyrimidine derivatives for further functionalization and application in various chemical and pharmaceutical contexts (Kaping, S., Kalita, U., Sunn, M., Singha, L. I., & Vishwakarma, J. N., 2016).
Biological Activities
The pyrazolo[1,5-a]pyrimidine derivatives have been explored for their potential biological activities. For instance, novel derivatives were synthesized and assessed for their anti-inflammatory and anti-cancer activities, revealing promising results. This indicates the potential utility of these compounds in developing new therapeutic agents (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020). Additionally, structural refinement of pyrazolo[4,3-d]pyrimidine derivatives has led to highly potent and selective antagonists for the human A3 adenosine receptor, underscoring the compound's relevance in medicinal chemistry and pharmacology (Squarcialupi, L., Catarzi, D., Varano, F., Betti, M., Falsini, M., Vincenzi, F., Ravani, A., Ciancetta, A., Varani, K., Moro, S., & Colotta, V., 2016).
Antimicrobial and Antifungal Effects
Research on 4-Chloro-6-Methoxy-N,N-Dimethylpyrimidin-2-Amine derivatives containing a heterocyclic compound demonstrated antifungal effects against Aspergillus terreus and Aspergillus niger, offering insights into the development of new antifungal agents (Jafar, N. N., Abdul Mahdi, I. M., Hadwan, M. H., & AlameriAmeer, A., 2017).
Material Science Applications
The modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including pyrazolo[1,5-a]pyrimidine derivatives, has shown enhanced thermal stability and promising antibacterial and antifungal activities. This suggests the potential of these compounds in creating advanced materials with biomedical applications (Aly, H. M., & El-Mohdy, H. L. A., 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins involved in photosynthesis
Mode of Action
It’s known that similar compounds interact with their targets by binding to specific sites, blocking electron transfer, and inhibiting photosynthesis . The exact interaction of this compound with its targets would require further investigation.
Biochemical Pathways
The compound may affect the photosynthesis pathway, given the mode of action of similar compounds . The downstream effects of this could include reduced energy production in the target organisms, leading to their eventual death.
Result of Action
Based on the actions of similar compounds, it could potentially lead to the death of target organisms by inhibiting essential biochemical processes such as photosynthesis .
properties
IUPAC Name |
3-(2-methoxyphenyl)-2,5-dimethyl-N-(2-morpholin-4-ylethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-15-14-19(22-8-9-25-10-12-28-13-11-25)26-21(23-15)20(16(2)24-26)17-6-4-5-7-18(17)27-3/h4-7,14,22H,8-13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDOZEYVLNAHBAF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)NCCN3CCOCC3)C)C4=CC=CC=C4OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.